Cas no 45172-15-4 ((S)-Ethyl 2,6-diisocyanatohexanoate)

• Product Name: (S)-Ethyl 2,6-diisocyanatohexanoate
• CAS No: 45172-15-4
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• MDL: MFCD08276480
• CID: 94893
• Update Time: 2025-10-30

(S)-Ethyl 2,6-diisocyanatohexanoate Chemical and Physical Properties

Names and Identifiers

• Diisocyanate Ethyl Caproate
• Ethyl esterl Lysine Diisocyanate
• (S)-ETHYL 2,6-DIISOCYANATOHEXANOATE
• ethyl (2S)-2,6-diisocyanatohexanoate
• L-Lysine Diisocyanate
• L-Lysine diisocyanate ethyl ester
• L-Lysine ethyl ester diisocyanate
• LDI
• ethyllysine diisocyanate;
• KSC005Q3N
• lysine ethyl ester diisocyanate;
• L-lysine ethyl ester diisocyanate;
• EBD481833
• (S)-2,6-Diisocyanatohexanoic acid ethyl ester
• NI+/-, NImicro-Biscarbonyl-L-lysin-ethylester;
• Ethyl N~2~,N~6~-bis(oxomethylidene)-L-lysinate
• (S)-Ethyl 2,6-diisocyanatohexanoate

• MDL： MFCD08276480
• Inchi： 1S/C10H14N2O4/c1-2-16-10(15)9(12-8-14)5-3-4-6-11-7-13/h9H,2-6H2,1H3/t9-/m0/s1
• InChI Key： IGWTZHMYJZZIGC-VIFPVBQESA-N
• SMILES： O(CC)C([C@H](CCCCN=C=O)N=C=O)=O

Computed Properties

• Exact Mass: 226.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 304
• Topological Polar Surface Area: 85.2

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 305.0±37.0 ºC (760 Torr),
• Flash Point: 125.7±20.9 ºC,
• Refractive Index: 1.4572
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble in water (0.19 g/L).
• PSA: 85.16000
• LogP: 0.76000
• Sensitiveness: Moisture Sensitive

(S)-Ethyl 2,6-diisocyanatohexanoate Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (S)-Ethyl 2,6-diisocyanatohexanoate

(S)-Ethyl 2,6-diisocyanatohexanoate and Its Significance in Modern Chemical Research

The compound with the CAS number 45172-15-4, known as (S)-Ethyl 2,6-diisocyanatohexanoate, represents a fascinating molecule in the realm of specialty chemicals. This chiral diisocyanate derivative has garnered significant attention due to its unique structural properties and potential applications in various scientific fields. The stereochemistry of the (S)-configuration plays a pivotal role in its reactivity and utility, making it a subject of extensive research and development.

In recent years, advancements in synthetic chemistry have enabled the efficient preparation of this compound, which has opened new avenues for its exploration. The presence of two isocyanate functional groups at the 2- and 6-positions of the hexanoate backbone imparts a high degree of reactivity, allowing for diverse chemical transformations. These transformations are particularly valuable in the synthesis of polymers, pharmaceuticals, and agrochemicals, where precise control over molecular architecture is crucial.

The (S)-configuration of (S)-Ethyl 2,6-diisocyanatohexanoate is particularly noteworthy due to its influence on the compound's interactions with other molecules. Chiral compounds often exhibit different behaviors compared to their racemic counterparts, making them attractive for applications where enantioselectivity is desired. This property has been leveraged in the development of novel catalysts and ligands that can selectively modify reaction pathways.

Recent studies have highlighted the potential of this compound in the field of polymer chemistry. The diisocyanate groups can undergo polymerization reactions to form polyurethanes with tailored properties. These polyurethanes exhibit a range of mechanical strengths, thermal stabilities, and biodegradability, depending on the reaction conditions and monomer ratios. Such materials are increasingly sought after for applications in coatings, adhesives, and even biomedical devices.

Beyond polymer chemistry, (S)-Ethyl 2,6-diisocyanatohexanoate has shown promise in pharmaceutical research. The ability to introduce chiral centers into drug molecules can significantly influence their biological activity. Researchers have been exploring this compound as a building block for synthesizing novel therapeutic agents that target specific biological pathways. The stereochemistry of the (S)-configuration may play a critical role in modulating drug efficacy and minimizing side effects.

The synthesis of this compound also involves sophisticated methodologies that highlight the intersection of organic chemistry and catalysis. Recent innovations in asymmetric synthesis have enabled more efficient and scalable production processes. These advancements not only make the compound more accessible but also pave the way for further exploration of its derivatives.

In conclusion, (S)-Ethyl 2,6-diisocyanatohexanoate (CAS no. 45172-15-4) is a versatile molecule with significant potential across multiple scientific disciplines. Its unique structural features and stereochemical properties make it a valuable tool for researchers working in polymer chemistry, pharmaceuticals, and materials science. As synthetic techniques continue to evolve, we can expect even more innovative applications to emerge from this intriguing compound.